Cas no 178896-74-7 (Ethyl 2-(3-nitropyridin-2-yl)acetate hydrochloride)

• Product Name: Ethyl 2-(3-nitropyridin-2-yl)acetate hydrochloride
• CAS No: 178896-74-7
• MF: C₉H₁₁ClN₂O₄
• MW: 246.647641420364
• CID: 2922999
• Update Time: 2023-08-10

Ethyl 2-(3-nitropyridin-2-yl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-nitropyridin-2-yl)acetate hydrochloride

• Inchi： 1S/C9H10N2O4.ClH/c1-2-15-9(12)6-7-8(11(13)14)4-3-5-10-7;/h3-5H,2,6H2,1H3;1H
• InChI Key： MCDSIVNKYOBWQD-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(CC1C(=CC=CN=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 239
• Topological Polar Surface Area: 85